BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Guide: Optimization of C.I.
Acid Yellow 155 Leveling

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest |

Compound Name: Acid yellow 155
CAS No.: 12220-81-4
Cat. No.: B1172560
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Part 1: Executive Summary & Chemical Identity

Critical Distinction: Before proceeding, verify your material. C.I. Acid Yellow 155 is often
confused with Pigment Yellow 155 (CAS 68516-73-4).[1][2]

e Pigment Yellow 155: Insoluble in water; used for plastics/inks.[2] If you are trying to dissolve
this in an acid bath, it will disperse unevenly and never level.[1]

e Acid Yellow 155 (Target of this Guide): An anionic, often 1:2 Metal Complex or Milling azo
dye.[1][2] It is water-soluble but has a high molecular weight and high affinity for polyamides
(Nylon) and protein fibers (Wool/Silk).[1]

The Core Problem: Uneven leveling with Acid Yellow 155 is typically a kinetic issue, not a
thermodynamic one.[2] Because this dye is a large metal-complex molecule, it exhibits high
substantivity (fast strike rate) but low migration (poor diffusion after adsorption).[1][2] Once it
bonds to the fiber, it does not move.[1][2] If the initial strike is uneven, the damage is
permanent.[1]

Part 2: The Troubleshooting Matrix (Symptom-Based)

Use this diagnostic table to identify the root cause of your specific irregularity.
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Symptom

Probable Cause

The Mechanism

Corrective Action

Tippiness / Splotches

pH too low (< 4.5)

Low pH protonates

fiber amino groups (

) too rapidly.[1][2] The

dye anion (

) strikes instantly upon

contact.[1]

Buffer to pH 5.5 - 6.5.
Use Ammonium
Sulfate instead of
Acetic Acid to slow the

protonation rate.

Barre (Stripiness)

Structural irregularity

The dye is highlighting
physical differences in
the polymer
(amorphous vs.
crystalline regions)
due to lack of

migration.[1][2]

Add Anionic Blocking
Agent. Use a syntan
or anionic leveling
agent to compete for
amine sites, forcing
the dye to distribute

more evenly.[1]

Ring Dyeing

Ramp rate too fast

The bath heated
through the "Critical
Strike Zone" (50°C—
80°C) before the dye
could diffuse into the
fiber core.[1][2]

Implement "Step-
Hold" Ramp. Hold at
60°C for 20 mins

before raising to boil.

Precipitation / Spots

Incompatible

Auxiliaries

Mixing Cationic
leveling agents with
Anionic Acid Yellow
155 causes charge
neutralization and

precipitation.[2]

Use Amphoteric/Non-
ionic Agents. Ensure
all auxiliaries are
compatible with
anionic metal complex
dyes.[1][2]

Part 3: The Self-Validating Protocol

Do not rely on "standard" acid dye recipes.[1] Acid Yellow 155 requires a Retarded Strike

Protocol. This system validates itself: if the bath is clear at the end, exhaustion occurred; if the

substrate is level, the kinetic control was successful.[1][2]
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Phase A: Preparation (The Buffer System)

e Liquor Ratio: Maintain at least 1:10 (1:20 is preferred for lab scales to ensure free
movement).

o Buffer: Prepare bath with Ammonium Sulfate (2-4%).

o Why: This releases acid slowly upon heating, gradually lowering pH from ~6.5 to ~5.5.[1]
[2]

e Leveling Agent: Add 1-2% Amphoteric Leveling Agent (e.g., ethoxylated fatty amine).[1][2]

o Why: This forms a temporary complex with the dye, slowing its attraction to the fiber.[1][2]

Phase B: The "Critical Zone" Ramp

o Start: Enter goods at 40°C. Run for 10 minutes.
e Ramp 1: Heat at 1.0°C/min to 60°C.
e Dwell:HOLD at 60°C for 20 minutes.
o Scientific Rationale: This is the Glass Transition Temperature (

) vicinity for wet nylon/wool.[1][2] The fiber structure opens, but the dye strike is controlled.
[1] This step allows surface leveling before fixation.[1][2]

e Ramp 2: Heat at 1.5°C/min to 98°C (Boil).

Phase C: Fixation & Exhaustion

o Dwell: Hold at boil for 45-60 minutes.
o Note: Metal complex dyes require high energy to penetrate the crystalline regions.[1][2]

» Acid Feed (Optional): If bath is not exhausted after 45 mins, slowly dose dilute Acetic Acid
(1%) to drop pH to 5.0. DO NOT DROP BELOW pH 4.5.

Part 4: Mechanism Visualization
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The following diagram illustrates the competition between the Dye Anion and the Leveling
Agent for the Fiber's binding sites (

), which is the key to preventing unevenness.[1][2]

Substrate (Wool/Nylon)

Acid Bath (pH 6.0 -> 5.0)

Acid Yellow 155 » Unstable Dye-Agent Complex -
(Anionic Metal Complex) (Retards Strike)

\ Fiber Site

Leveling Agent >\——’ (NH3+)
(Weakly Cationic)

Click to download full resolution via product page

Caption: The "Retarding Mechanism" where the leveling agent temporarily sequesters the dye
molecule (Acid Yellow 155) to prevent rapid, uneven bonding at the fiber surface.[1][2]

Part 5: Frequently Asked Questions (Scientific Tier)

Q: Can | use Sodium Sulfate (Glauber’s Salt) to improve leveling with Acid Yellow 1557
A:Proceed with caution. While Glauber's salt promotes migration for Leveling acid dyes (low
molecular weight), it can actually precipitate Metal Complex dyes if the concentration is too
high (>5g/L) due to the common ion effect and aggregation.[1][2] For Acid Yellow 155, rely on
temperature control and pH buffers rather than high electrolyte loads.

Q: I am seeing "Barre" (horizontal streaks) on Nylon 6,6. Is the dye defective? A: No, the dye is
acting correctly as a "structural probe." Metal complex dyes are sensitive to variations in fiber
crystallinity (draw ratio).[1] To mask this:

 Increase the temperature dwell at 98°C.

o Use a Fiber Reactive Blocking Agent (Syntan) which coats the fiber sites evenly before the
dye arrives.[1]
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Q: Why does the dye precipitate when | lower the pH to 3.5? A: Acid Yellow 155 has low
solubility in strongly acidic conditions.[2] The sulfonate groups suppress ionization at low pH,
causing the large hydrophobic molecules to aggregate and crash out of solution.[1] Never dye
Acid Yellow 155 below pH 4.5.[2]

Part 6: References & Grounding

e PubChem Database.C.l. Acid Yellow 155 (Compound Summary). National Library of
Medicine.[1][2] [Link] (Verified CAS linkage and chemical structure).[1][2]

e Burkinshaw, S. M. (2016).[1][2] Physico-chemical Aspects of Textile Coloration.[1][2] John
Wiley & Sons.[1][2] (Authoritative text on the kinetics of metal-complex dye adsorption).

e Color Index International.C.1.[1][2] Acid Yellow 155 (Constitution Number 10100).[1][2]
Society of Dyers and Colourists.[1][2] (Defines the 1:2 Metal Complex classification).

» Textile Research Journal.Adsorption Kinetics of Acid Dyes on Nylon 6,6. [Link] (General
reference for the thermodynamic control protocols described in Part 3).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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e 2. Pigment Yellow 155 [dyestuffintermediates.com]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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